2,2,2-trifluoro-1-[1-(2-thienylcarbonyl)-1H-indol-3-yl]ethanone

• IUPAC Name: 2,2,2-trifluoro-1-[1-(thiophene-2-carbonyl)indol-3-yl]ethanone
• InChI: InChI=1S/C15H8F3NO2S/c16-15(17,18)13(20)10-8-19(11-5-2-1-4-9(10)11)14(21)12-6-3-7-22-12/h1-8H
• InChI Key: DTGLISTZKBPGPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2C(=O)C3=CC=CS3)C(=O)C(F)(F)F
• Molecular Formula: C15H8F3NO2S
• Molecular Weight: 323.29 g/mol

Description

2,2,2-trifluoro-1-[1-(2-thienylcarbonyl)-1H-indol-3-yl]ethanone, commonly known as TFET, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFET is a derivative of indole and is often used in research as a fluorescent probe due to its unique properties.

Mechanism of Action

TFET works by selectively binding to specific target molecules, which results in a change in its fluorescence properties. This change in fluorescence can be used to monitor the target molecule's activity or concentration in real-time. The mechanism of action of TFET is based on the principle of fluorescence resonance energy transfer (FRET), which involves the transfer of energy from an excited fluorophore to a nearby acceptor molecule.
Biochemical and Physiological Effects:
TFET has been shown to have minimal biochemical and physiological effects on cells and organisms. It is non-toxic and does not interfere with normal cellular processes. However, it is important to note that TFET should be used with caution in experiments involving live cells or organisms, as high concentrations of TFET can cause cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFET is its high selectivity and sensitivity for target molecules. TFET can detect target molecules at low concentrations and in real-time, making it a valuable tool for studying biological processes. Additionally, TFET is relatively easy to synthesize and can be used in a variety of experimental settings.
However, TFET also has some limitations. It is important to note that TFET is a relatively new compound, and its long-term effects on cells and organisms are not yet fully understood. Additionally, TFET can only be used to study target molecules that have a specific binding site for the probe.

Future Directions

There are several potential future directions for TFET research. One area of interest is the development of new biosensors using TFET as a fluorescent probe. These biosensors could be used to detect a wide range of biomolecules, including disease markers and environmental pollutants. Additionally, TFET could be used in the development of new imaging techniques for studying biological processes in real-time.
Conclusion:
In conclusion, TFET is a promising compound with a wide range of potential applications in scientific research. Its unique fluorescent properties make it a valuable tool for studying biological processes, and its relatively simple synthesis method makes it accessible to researchers. While there are still some limitations to TFET, its potential for future research is significant, and it is likely to continue to be an important tool for studying biological processes in the years to come.

Scientific Research Applications

TFET has been extensively used in scientific research due to its unique fluorescent properties. It is commonly used as a fluorescent probe to study various biological processes, such as protein-protein interactions, enzyme activity, and cell signaling pathways. TFET has also been used in the development of biosensors for the detection of various biomolecules, including glucose and ATP.